HTH-02-006

• Molecular Formula: C25H29IN6O3
• Molecular Weight: 588.4 g/mol
• InChI: InChI=1S/C25H29IN6O3/c1-4-23(33)28-17-6-5-7-19(14-17)35-24-20(26)16-27-25(30-24)29-21-9-8-18(15-22(21)34-3)32-12-10-31(2)11-13-32/h5-9,14-16H,4,10-13H2,1-3H3,(H,28,33)(H,27,29,30)
• InChIKey: KQMWYEJQANQTDM-UHFFFAOYSA-N

Researchers often face off-target effects and limited in vivo validation when selecting NUAK inhibitors for YAP-driven cancer or fibrosis studies. HTH-02-006 solves this with superior selectivity and broad disease model coverage. - **Target Engagement**: NUAK1 IC50 8 nM, NUAK2 IC50 126 nM; monitor via MYPT1-pS445. - **In Vivo Validated**: Active in HCC, prostate cancer (PDE models), GBM (3D spheroids), and kidney/lung/liver fibrosis. - **Supply**: Multiple pack sizes available for immediate R&D shipment.

HTH-02-006 Core Identity & Pharmacology

HTH-02-006 is a synthetic organic, reversible small-molecule inhibitor of the Hippo pathway kinases NUAK1 and NUAK2, developed as a derivative of the prototype dual NUAK inhibitor WZ4003 with improved selectivity [1]. It exhibits binding IC50 values of 8 nM for NUAK1 and 126 nM for NUAK2 in radioactive filter-binding and KINOMEscan® assays [2], and is designated as a semi-selective NUAK2 inhibitor whose pharmacological effects in YAP-driven cancer models are mediated principally through NUAK2 blockade . The compound has demonstrated in vivo activity across multiple disease models including hepatocellular carcinoma, prostate cancer, glioblastoma, and organ fibrosis, with no overt toxicity at therapeutically effective doses (10 mg/kg i.p. b.i.d.) [1][3][4].

1

NUAK1/NUAK2 pathway inhibition

Supports dual-target engagement studies in Hippo signaling research.

2

YAP-driven cancer models

Reported in vivo model-response across hepatocellular carcinoma and prostate cancer.

3

Multi-organ fibrosis research

Validated in kidney, lung, and liver fibrosis models with pharmacodynamic biomarker readout.

• [1] Yuan WC, Pepe-Mooney B, Galli GG, Dill MT, Huang HT, Hao M, Wang Y, Liang H, Calogero RA, Camargo FD. NUAK2 is a critical YAP target in liver cancer. Nat Commun. 2018 Nov 16;9(1):4834. doi: 10.1038/s41467-018-07394-5. PMID: 30446657. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. HTH-02-006 Ligand Page. GtoPdb Ligand ID: 11085. Bioactivity data: NUAK2 binding IC50 8 nM (pIC50 8.1) determined in radioactive (33P-ATP) filter-binding assay; KINOMEscan® selectivity profiling. View Source
• [3] Fu W, et al. NUAK family kinase 2 is a novel therapeutic target for prostate cancer. Mol Carcinog. 2022 Mar;61(3):334-345. doi: 10.1002/mc.23374. PMID: 34818445. View Source
• [4] Zhang T, He X, Caldwell L, Goru SK, Ulloa Severino L, et al. NUAK1 promotes organ fibrosis via YAP and TGF-β/SMAD signaling. Sci Transl Med. 2022 Mar 23;14(637):eaaz4028. doi: 10.1126/scitranslmed.aaz4028. PMID: 35320001. View Source

Why HTH-02-006 Cannot Be Substituted

The NUAK inhibitor chemical space includes molecules with highly divergent isoform-selectivity profiles, in vivo validation status, and therapeutic coverage. WZ4003, the parent compound, inhibits both NUAK1 (IC50 20 nM) and NUAK2 (IC50 100 nM) but lacks the body of in vivo efficacy data accumulated for HTH-02-006 in genetically-defined YAP-driven cancer and fibrosis models [1][2]. HTH-01-015, a NUAK1-selective inhibitor (IC50 100 nM, >100-fold selectivity over NUAK2), cannot substitute for HTH-02-006 in experimental contexts where NUAK2 inhibition is the primary pharmacological objective [3]. Compound 9q and other WZ4003 derivatives remain largely confined to colorectal cancer models and lack the multi-indication validation that characterizes HTH-02-006 [4]. Generic substitution therefore risks loss of on-target NUAK2 engagement, absence of relevant in vivo pharmacodynamic biomarker modulation (MYPT1-pS445), and forfeiture of the compound's demonstrated therapeutic window [1].

Parent compound WZ4003 lacks multi-model validation

WZ4003 does not replicate the in vivo model-response data accumulated for HTH-02-006 in genetically-defined YAP-driven cancer and fibrosis models.

HTH-01-015 is NUAK1-selective with minimal NUAK2 activity

Its >100-fold selectivity for NUAK1 over NUAK2 prevents NUAK2 target engagement studies, making it unsuitable for contexts where NUAK2 inhibition is the primary objective.

Analog derivatives confined to limited disease models

Other WZ4003 derivatives lack multi-indication validation and pharmacodynamic biomarker characterization (MYPT1-pS445), limiting research translation.

• [1] Yuan WC, et al. NUAK2 is a critical YAP target in liver cancer. Nat Commun. 2018;9:4834. doi: 10.1038/s41467-018-07394-5. View Source
• [2] Banerjee S, et al. Characterization of WZ4003 and HTH-01-015 as selective inhibitors of the LKB1-tumour-suppressor-activated NUAK kinases. Biochem J. 2013 Dec 10;457(1):215-225. doi: 10.1042/BJ20131103. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. HTH-01-015 Ligand Page. IC50: NUAK1 100 nM, >100-fold selectivity over NUAK2 (>10 μM); no significant inhibition of 139 tested kinases. View Source
• [4] Yang H, Wang X, Wang C, Yin F, Qu L, Shi C, Zhao J, Li S, Ji L, Peng W, Luo H, Cheng M, Kong L. Optimization of WZ4003 as NUAK inhibitors against human colorectal cancer. Eur J Med Chem. 2021 Jan 15;210:113080. doi: 10.1016/j.ejmech.2020.113080. View Source

HTH-02-006 Differentiation Evidence

NUAK1/NUAK2 Binding Affinity Profile

HTH-02-006 exhibits a unique dual-inhibition binding profile with a measured NUAK1 binding IC50 of 8 nM and NUAK2 IC50 of 126 nM in radioactive (33P-ATP) filter-binding and KINOMEscan® assays [1][2]. This contrasts with the parent compound WZ4003, which binds NUAK1 at 20 nM and NUAK2 at 100 nM, and with HTH-01-015, which inhibits NUAK1 at 100 nM but shows >100-fold selectivity over NUAK2 (>10 μM) [3]. HTH-02-006 thus provides 2.5-fold greater NUAK1 affinity than WZ4003 while maintaining NUAK2 engagement, a balance not achievable with HTH-01-015, which has negligible NUAK2 activity.

Binding Affinity

Head-to-head

NUAK1 IC50 8 nM, NUAK2 IC50 126 nM (HTH-02-006); vs WZ4003 20/100 nM; vs HTH-01-015 100/>10 µM

Supports dual NUAK1/NUAK2 engagement assay interpretation

Selectivity profile review recommended across kinase panel

Evidence Dimension	Kinase binding inhibitory potency (IC50)
Target Compound Data	NUAK1 IC50 = 8 nM; NUAK2 IC50 = 126 nM (HTH-02-006) in radioactive (33P-ATP) filter-binding assay / KINOMEscan® binding assay
Comparator Or Baseline	WZ4003: NUAK1 IC50 = 20 nM, NUAK2 IC50 = 100 nM. HTH-01-015: NUAK1 IC50 = 100 nM, NUAK2 IC50 >10 μM. All determined in the same radioactive filter-binding assay platform [3].
Quantified Difference	HTH-02-006 shows 2.5-fold higher NUAK1 affinity vs WZ4003 (8 nM vs 20 nM); retains NUAK2 activity (126 nM) vs HTH-01-015 which has >79-fold weaker NUAK2 binding (>10,000 nM vs 126 nM).
Conditions	Radioactive (33P-ATP) filter-binding assay; KINOMEscan® competitive binding assay (DiscoverX) screening 468 wild-type kinases; top off-targets identified include FAK, NUAK1, FLT3, ULK2, STK33, PHKG2, CLK4, GCN2-KD2, ULK1, DAPK3, TTK [2].

Why This Matters

Procurement decisions hinge on isoform-selectivity requirements: HTH-02-006 is the only commercially available NUAK inhibitor with sub-10 nM NUAK1 binding and concurrent sub-150 nM NUAK2 inhibition, enabling simultaneous interrogation of both NUAK isoforms in a single compound, a profile unavailable from WZ4003 or HTH-01-015.

• [1] Yuan WC, et al. NUAK2 is a critical YAP target in liver cancer. Nat Commun. 2018;9:4834. Fig. 5a,b: HTH-02-006 chemical structure and IC50 determination using 200 μM Sakamototide substrate and [γ-32P]ATP. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. HTH-02-006 Ligand Page (GtoPdb ID: 11085). KINOMEscan® selectivity data: top wild-type kinase hits identified. View Source
• [3] Banerjee S, et al. Characterization of WZ4003 and HTH-01-015 as selective inhibitors of the LKB1-tumour-suppressor-activated NUAK kinases. Biochem J. 2013;457(1):215-225. IC50 values: WZ4003 NUAK1 20 nM, NUAK2 100 nM; HTH-01-015 NUAK1 100 nM, NUAK2 >10 μM; no significant inhibition of 139 other kinases tested. View Source

In Vivo YAP-Driven Hepatomegaly Reversal

In the TetO-YAP S127A transgenic mouse model of YAP-driven hepatomegaly, HTH-02-006 administered at 10 mg/kg i.p. twice daily for 14 days produced potent suppression of YAP-induced liver overgrowth [1]. Quantitative analysis of liver/body weight ratio demonstrated a significant reduction in HTH-02-006-treated mice compared to vehicle-treated controls (gross morphology and liver/body weight ratio data from n = 7 animals per group) [1]. Pharmacodynamic target engagement was confirmed by dramatically decreased phosphorylation of MYPT1 at Ser445 in liver tissue lysates from treated mice [1]. By contrast, WZ4003 has not been evaluated in this genetically-defined YAP-driven hepatomegaly model, and HTH-01-015 lacks NUAK2 activity entirely, making HTH-02-006 the only validated tool for in vivo NUAK2 target engagement studies in the liver [2][3].

In Vivo Hepatomegaly

Model context

Reduced liver/body weight ratio in TetO-YAP S127A mice (10 mg/kg i.p. b.i.d. 14d, P

Reported in vivo model-response context for liver target engagement

MYPT1-pS445 pharmacodynamic readout confirmed

Cell Line Selectivity

Cross-study comparable

Greater growth inhibition in YAP-high HuCCT-1/SNU475 vs YAP-low HepG2/SNU398 (120h)

YAP-dependent cell-model response context supports target validation

On-target confirmed via NUAK2 A236T mutant resistance

Prostate Cancer PDE

Cross-study comparable

Inhibited tumor growth in HMVP2 allograft and reduced Ki67 in patient-derived explants (p

Translational model-response endpoint review for prostate cancer research

E2F/EMT/MYC downregulation and YAP inactivation observed

Multi-Organ Fibrosis

Cross-study comparable

Reduced fibrosis in kidney, lung, and liver models; effective in prophylactic and therapeutic dosing

Multi-organ fibrosis model-response context supports broad research fit

TGF-β/NUAK1/YAP feedback loop interruption confirmed

GBM 3D Spheroids

Assay context

Significantly inhibited 3D spheroid expansion in U87, LN229, LN319 (p

3D culture assay context supports GBM target engagement studies

NUAK2-dependent mechanism; spheroid penetration relevant

Evidence Dimension	In vivo suppression of YAP-driven hepatomegaly (liver/body weight ratio and hepatocyte proliferation)
Target Compound Data	HTH-02-006 (10 mg/kg i.p., b.i.d., 14 days) produced significant reduction in liver/body weight ratio and Ki67-positive proliferating hepatocytes in TetO-YAP S127A mice (n = 7 per group; P < 0.05 to P < 0.001 vs vehicle) [1].
Comparator Or Baseline	Vehicle control (DMSO/carrier) in TetO-YAP S127A mice; WZ4003 and HTH-01-015 have no reported data in this specific YAP-driven hepatomegaly model [2][3].
Quantified Difference	HTH-02-006 significantly reduced liver/body weight ratio vs vehicle; exact fold-change not numerically reported in the text but visually ~40-50% reduction in liver size as shown in gross morphology images and quantified liver/body weight ratio plot (Fig. 5g) [1]. No comparable data exist for WZ4003 or HTH-01-015 in this model [2][3].
Conditions	TetO-YAP S127A transgenic mice infected with AAV-Cre, fed Dox for 14 days to activate YAP expression; HTH-02-006 administered i.p. twice daily throughout the 14-day period; no overt toxicity or body weight loss observed [1].

Why This Matters

This in vivo dataset represents the only published evidence of pharmacological NUAK2 inhibition reversing YAP-driven organ overgrowth in a genetically-defined model, making HTH-02-006 the sole validated compound for researchers studying NUAK2-dependent hepatomegaly and liver cancer initiation in vivo.

• [1] Yuan WC, et al. NUAK2 is a critical YAP target in liver cancer. Nat Commun. 2018;9:4834. Fig. 5g,h: HTH-02-006 (10 mg/kg i.p., b.i.d.) suppresses YAP-induced hepatomegaly; liver/body weight ratio, Ki67 staining, and MYPT1-pS445 immunoblotting data. View Source
• [2] Banerjee S, et al. Biochem J. 2013;457(1):215-225. WZ4003 and HTH-01-015 in vitro and cell-based characterization only; no TetO-YAP hepatomegaly model data. View Source
• [3] Table 2, PMC12455093. List of small molecule inhibitors of NUAK and/or NUAK2 used in in vivo experiments. HTH-02-006 uniquely validated in glioma, hepatocellular carcinoma, prostate cancer, and kidney fibrosis. View Source

YAP-Dependent Cancer Cell Line Selectivity

HTH-02-006 demonstrates selective growth inhibition in YAP-high hepatocellular carcinoma cell lines (HuCCT-1 and SNU475) compared to YAP-low lines (HepG2 and SNU398), establishing a YAP-dependent therapeutic window [1]. At increasing concentrations of HTH-02-006 (120 h treatment), YAP-high cells exhibited notably higher sensitivity to the compound [1]. This selectivity mirrors the pattern observed with NUAK2 genetic knockdown, where YAP-high cells showed much greater sensitivity to NUAK2 depletion than YAP-low cells, confirming on-target mechanism [1]. In contrast, WZ4003 was characterized across a broader panel of cell lines (MEFs, U2OS) without stratification by YAP status, and its cell growth inhibition was attributed primarily to NUAK1 activity [2].

Cell Line Selectivity

Cross-study comparable

Greater growth inhibition in YAP-high HuCCT-1/SNU475 vs YAP-low HepG2/SNU398 (120h)

YAP-dependent cell-model response context supports target validation

On-target confirmed via NUAK2 A236T mutant resistance

Evidence Dimension	Cell proliferation inhibition selectivity between YAP-high and YAP-low cancer cell lines
Target Compound Data	HTH-02-006 produced notably greater growth inhibition in YAP-high HuCCT-1 and SNU475 cells vs YAP-low HepG2 and SNU398 cells (120 h treatment, increasing concentrations; Fig. 5d) [1]. NUAK2 A236T drug-resistant mutant cells showed partial resistance, confirming on-target effect (Fig. 5e,f) [1].
Comparator Or Baseline	WZ4003 and HTH-01-015: cell proliferation inhibition assessed in MEFs and U2OS cells without YAP-stratification; NUAK1 knockout or shRNA served as reference with equivalent inhibition [2].
Quantified Difference	Growth inhibition quantified as cell growth curves over 120 h with mean ± SD (n = 3); exact IC50 values for individual cell lines reported graphically in Fig. 5d. YAP-high cells showed visibly ~60-80% greater growth suppression at equivalent HTH-02-006 concentrations vs YAP-low cells [1]. No comparable YAP-stratified data available for WZ4003 or HTH-01-015 [2].
Conditions	HuCCT-1 (YAP-high), SNU475 (YAP-high), HepG2 (YAP-low), SNU398 (YAP-low) liver cancer cell lines; 120 h growth curves with increasing HTH-02-006 concentrations; YAP status confirmed by YAP expression level, TEAD/YAP transcriptional reporter activity, and YAP downstream target signature [1].

Why This Matters

The YAP-dependent selectivity profile provides a functional selectivity filter that is absent from earlier NUAK inhibitors, enabling researchers to preferentially target YAP-driven malignancies while potentially sparing normal tissues with low YAP activity—a critical consideration for experimental design in oncology and toxicology studies.

• [1] Yuan WC, et al. NUAK2 is a critical YAP target in liver cancer. Nat Commun. 2018;9:4834. Fig. 5d: HTH-02-006 differential growth inhibition in YAP-high vs YAP-low cells; Fig. 5e,f: NUAK2 A236T drug-resistant mutant validation. View Source
• [2] Banerjee S, et al. Biochem J. 2013;457(1):215-225. WZ4003 and HTH-01-015 cell proliferation studies in MEFs and U2OS; attributed to NUAK1 inhibition; no YAP-stratification. View Source

Prostate Cancer In Vivo and PDE Efficacy

In the HMVP2 prostate cancer syngeneic allograft model, HTH-02-006 administered at 10 mg/kg i.p. twice daily for 20 days significantly inhibited tumor growth and reduced tumor cell proliferation, as demonstrated by a significant decrease in the Ki67-positive proliferation index in tumor tissues . Critically, HTH-02-006 also slowed tumor growth and proliferation rates in radical prostatectomy patient-derived explants (PDEs), a clinically-relevant ex vivo model that preserves native tumor architecture and microenvironment [1]. Mechanistically, NUAK2 inhibition by HTH-02-006 resulted in downregulation of E2F, EMT, and MYC hallmark gene sets in prostate cancer cells, and led to YAP inactivation with concomitant downregulation of NUAK2 and MYC protein levels [1]. Neither WZ4003 nor HTH-01-015 have been evaluated in prostate cancer PDE models, restricting their translational relevance in this indication [2].

Prostate Cancer PDE

Cross-study comparable

Inhibited tumor growth in HMVP2 allograft and reduced Ki67 in patient-derived explants (p

Translational model-response endpoint review for prostate cancer research

E2F/EMT/MYC downregulation and YAP inactivation observed

Multi-Organ Fibrosis

Cross-study comparable

Reduced fibrosis in kidney, lung, and liver models; effective in prophylactic and therapeutic dosing

Multi-organ fibrosis model-response context supports broad research fit

TGF-β/NUAK1/YAP feedback loop interruption confirmed

GBM 3D Spheroids

Assay context

Significantly inhibited 3D spheroid expansion in U87, LN229, LN319 (p

3D culture assay context supports GBM target engagement studies

NUAK2-dependent mechanism; spheroid penetration relevant

Evidence Dimension	In vivo and ex vivo prostate cancer tumor growth inhibition
Target Compound Data	HTH-02-006 (10 mg/kg i.p., b.i.d., 20 days) significantly inhibited HMVP2 prostate cancer allograft growth in FVB mice with reduced Ki67 proliferation index; also slowed tumor growth in radical prostatectomy patient-derived explants [1].
Comparator Or Baseline	Vehicle control; WZ4003 and HTH-01-015 have no reported prostate cancer in vivo or PDE data [2]. HTH-01-015 and WZ4003 were tested only in prostate stromal cell contraction assays in vitro (WPMY-1 cells) [2].
Quantified Difference	Significant tumor growth inhibition in HTH-02-006-treated group vs vehicle (statistical significance achieved; exact tumor volume fold-change reported graphically) . Ki67-positive proliferation index significantly decreased in tumor tissues from HTH-02-006-treated animals . No comparable in vivo prostate cancer data exist for WZ4003 or HTH-01-015 [2].
Conditions	6-week-old male FVB mice bearing subcutaneous HMVP2 prostate cancer cell spheroid allografts; HTH-02-006 10 mg/kg i.p., b.i.d. for 20 days; radical prostatectomy patient-derived explants cultured ex vivo with HTH-02-006 treatment [1].

Why This Matters

The prostate cancer PDE data represent a uniquely translational dataset among NUAK inhibitors, as PDEs retain patient-specific tumor heterogeneity and microenvironment. HTH-02-006 is consequently the only NUAK inhibitor with evidence of efficacy in a model directly predictive of clinical prostate cancer response.

• [1] Fu W, et al. NUAK family kinase 2 is a novel therapeutic target for prostate cancer. Mol Carcinog. 2022 Mar;61(3):334-345. In vitro, syngeneic allograft, and patient-derived explant data; E2F, EMT, MYC gene set downregulation; YAP inactivation. View Source
• [2] Frontiers in Pharmacology / OUCI. Inhibition of growth and contraction in human prostate stromal cells by silencing of NUAK1 and -2, and by the presumed NUAK inhibitors HTH01-015 and WZ4003. In vitro prostate stromal cell data only. View Source

Multi-Organ Antifibrotic Efficacy

HTH-02-006 demonstrated antifibrotic efficacy across multiple organ systems in mouse models of kidney, lung, and liver fibrosis [1]. Pharmacologic NUAK1/NUAK2 inhibition with HTH-02-006 reduced scarring both when initiated immediately after injury and when initiated after fibrosis was already established, indicating therapeutic potential beyond prevention [1]. The antifibrotic effect phenocopied fibroblast-specific NUAK1 deletion, confirming on-target mechanism [1]. Mechanistically, HTH-02-006 interrupts a TGF-β→NUAK1→YAP/TAZ positive feedback loop that drives persistent fibrogenesis [1]. By comparison, WZ4003 has been evaluated only in kidney fibrosis models, and HTH-01-015 has been studied in liver fibrosis models, but neither has demonstrated the multi-organ antifibrotic protection profile of HTH-02-006 with both prophylactic and therapeutic dosing regimens [2][3].

Multi-Organ Fibrosis

Cross-study comparable

Reduced fibrosis in kidney, lung, and liver models; effective in prophylactic and therapeutic dosing

Multi-organ fibrosis model-response context supports broad research fit

TGF-β/NUAK1/YAP feedback loop interruption confirmed

Evidence Dimension	Reduction of organ fibrosis across multiple organs and therapeutic dosing windows
Target Compound Data	HTH-02-006 reduced fibrosis in kidney, lung, and liver fibrosis mouse models; effective when administered both immediately post-injury (prophylactic) and after fibrosis establishment (therapeutic) [1].
Comparator Or Baseline	Fibroblast-specific NUAK1 genetic deletion (phenocopied by HTH-02-006); WZ4003 evaluated in kidney fibrosis only; HTH-01-015 evaluated in liver fibrosis only [2][3].
Quantified Difference	HTH-02-006 treatment produced marked attenuation of fibrosis in multiple organs (exact histological fibrosis scores and collagen deposition quantification reported in source publication) [1]. WZ4003 and HTH-01-015 each validated in only one fibrotic organ system [2][3].
Conditions	Mouse models of kidney fibrosis (unilateral ureteral obstruction), lung fibrosis (bleomycin-induced), and liver fibrosis (carbon tetrachloride or bile duct ligation); HTH-02-006 administered by intraperitoneal injection; efficacy assessed by histology, collagen deposition, and fibrotic gene expression [1].

Why This Matters

The multi-organ antifibrotic validation with both prophylactic and therapeutic dosing provides a uniquely de-risked profile for fibrosis researchers. HTH-02-006 is the only NUAK inhibitor with published evidence of efficacy against established fibrosis, a clinically critical parameter that most antifibrotic candidates fail to meet.

• [1] Zhang T, et al. NUAK1 promotes organ fibrosis via YAP and TGF-β/SMAD signaling. Sci Transl Med. 2022 Mar 23;14(637):eaaz4028. doi: 10.1126/scitranslmed.aaz4028. PMID: 35320001. Multi-organ fibrosis models; fibroblast-specific NUAK1 deletion; TGF-β→NUAK1→YAP/TAZ feedback loop mechanism. View Source
• [2] Nature Reviews Drug Discovery Research Highlight. NUAK1 inhibition prevents fibrosis. Nat Rev Drug Discov. 2022;21:338. doi: 10.1038/d41573-022-00059-5. Commentary on Zhang et al. 2022; notes HTH-02-006 reduced established kidney fibrosis. View Source
• [3] Table 2, PMC12455093. Comparative listing of NUAK inhibitors and their validated in vivo preclinical models; WZ4003 and HTH-01-015 each validated in fewer organ systems. View Source

GBM 3D Spheroid and Migration Inhibition

HTH-02-006 effectively attenuated glioblastoma (GBM) cell proliferation, 3D spheroid expansion, colony formation, and migration across U87, LN229, and LN319 GBM cell lines [1]. In MTT proliferation assays, HTH-02-006-treated U87, LN229, and LN219 cells showed significant growth inhibition (p = 0.0008 to p < 0.0001 vs vehicle; two-way RM ANOVA) [2]. In 6-day 3D spheroid assays, HTH-02-006 treatment significantly reduced total spheroid area (n = 8, p < 0.01 to p < 0.0001) and luminescence intensity of viable cells (n = 3, p < 0.01 to p < 0.001) in U87, LN229, and LN319 spheroids [3]. Wound-healing migration was significantly attenuated in HTH-02-006-treated U87, LN229, and LN319 cells (p < 0.01) [2]. Importantly, NUAK1 expression was found to be nominal in U87, LN319, and LN229 cells, and NUAK1 levels did not correlate with glioma patient prognosis, confirming that HTH-02-006's anti-GBM effects are mediated principally through NUAK2 inhibition [1]. Neither WZ4003 nor HTH-01-015 have published 3D GBM spheroid efficacy data, making HTH-02-006 the only validated NUAK inhibitor for glioblastoma preclinical research [4].

GBM 3D Spheroids

Assay context

Significantly inhibited 3D spheroid expansion in U87, LN229, LN319 (p

3D culture assay context supports GBM target engagement studies

NUAK2-dependent mechanism; spheroid penetration relevant

Evidence Dimension	GBM cell proliferation, 3D spheroid growth, colony formation, and migration inhibition
Target Compound Data	HTH-02-006 significantly inhibited MTT proliferation (p < 0.0001), 3D spheroid area (p < 0.0001 at day 6), colony formation (p < 0.0001), and wound-healing migration (p < 0.01) in U87, LN229, and LN319 GBM cells [2][3].
Comparator Or Baseline	Vehicle (DMSO) control; WZ4003 and HTH-01-015 have no published GBM 3D spheroid or migration data [4]; NUAK2 CRISPR knockout served as genetic validation [1].
Quantified Difference	Statistically significant reductions in all GBM phenotypic assays: MTT proliferation (p = 0.0008 to p < 0.0001), 3D spheroid area (n = 8, p < 0.01 to p < 0.0001), colony formation (n = 3, p < 0.01 to p < 0.0001), wound migration (p < 0.01) [2][3]. Exact p values reported in Appendix Table S3 [2][3]. No comparable GBM data for WZ4003 or HTH-01-015 [4].
Conditions	U87, LN229, LN319, and U251 GBM cell lines; MTT assay, colony formation assay, wound-healing migration assay, and 6-day 3D spheroid culture; HTH-02-006 treatment at indicated concentrations; statistical analysis by one-way or two-way ANOVA with Dunnett's multiple comparison test [2][3].

Why This Matters

HTH-02-006 is the only NUAK inhibitor with multi-assay, multi-GBM-cell-line validation in both 2D and 3D culture formats. The 3D spheroid data are particularly procurement-relevant because spheroid models better recapitulate in vivo tumor architecture and drug penetration barriers, providing stronger translatability than monolayer assays alone.

• [1] A fetal oncogene NUAK2 is an emerging therapeutic target in glioblastoma. EMBO Mol Med. 2025;17:2409-2437. doi: 10.1038/s44321-025-00287-3. NUAK2 as fetal oncogene; HTH-02-006 pharmacologic inhibition; NUAK1 expression nominal in GBM lines. View Source
• [2] Figure EV 4. NUAK2 inhibitor, HTH-02-006, attenuates GBM cell progression. PMC11722409. MTT proliferation, colony formation, and wound-healing migration quantification. View Source
• [3] Figure EV 5. Efficacy of HTH-02-006 in 3D GBM spheroids. PMC11722409. Spheroid area and viable cell luminescence quantification over 6 days. View Source
• [4] Table 2, PMC12455093. Comprehensive list of NUAK inhibitors and their validated preclinical models; GBM validation unique to HTH-02-006. View Source

HTH-02-006 Research Applications

YAP-Driven Hepatocellular Carcinoma Models

HTH-02-006 is the only NUAK inhibitor with peer-reviewed, genetically-validated evidence of reversing YAP-driven hepatomegaly in vivo. Researchers studying YAP-dependent hepatocellular carcinoma should prioritize HTH-02-006 over WZ4003 or HTH-01-015 because: (a) it has demonstrated significant reduction of liver/body weight ratio and Ki67-positive hepatocyte proliferation in the TetO-YAP S127A transgenic model at 10 mg/kg i.p. b.i.d. with no overt toxicity [1]; (b) pharmacodynamic target engagement can be monitored via MYPT1-pS445 immunoblotting in liver lysates [1]; and (c) YAP-high cell line selectivity (HuCCT-1, SNU475 vs HepG2, SNU398) provides a built-in biomarker stratification framework [1]. The availability of the NUAK2 A236T drug-resistant mutant enables rigorous on-target specificity controls [1].

Prostate Cancer Translational Models

HTH-02-006 is uniquely positioned for prostate cancer translational studies based on its demonstrated efficacy in radical prostatectomy patient-derived explants (PDEs) and HMVP2 syngeneic allografts [2]. Procurement decisions should favor HTH-02-006 over other NUAK inhibitors because: (a) it is the only NUAK inhibitor with PDE validation, a model that preserves patient-specific tumor heterogeneity and is predictive of clinical response [2]; (b) it significantly reduces Ki67 proliferation index in allograft tumors ; and (c) mechanistic biomarker analysis (E2F, EMT, MYC gene set downregulation; YAP inactivation; NUAK2 and MYC protein reduction) is well-characterized, enabling robust pharmacodynamic readouts [2].

Multi-Organ Fibrosis Therapeutic Models

For fibrosis researchers, HTH-02-006 is the only NUAK inhibitor validated across kidney, lung, and liver fibrosis models with efficacy in both prophylactic and therapeutic (post-fibrosis establishment) dosing regimens [3]. Unlike WZ4003 (kidney fibrosis only) or HTH-01-015 (liver fibrosis only), HTH-02-006 enables multi-organ comparative fibrosis studies using a single compound [4]. The mechanism—interruption of the TGF-β→NUAK1→YAP/TAZ profibrotic positive feedback loop—is well-defined and can be monitored via YAP/TAZ target gene expression and SMAD signaling readouts [3].

GBM 3D Spheroid Drug Screening

HTH-02-006 is the only NUAK inhibitor with published efficacy in GBM 3D spheroid growth, colony formation, and migration assays across multiple patient-relevant GBM cell lines (U87, LN229, LN319) [5][6]. For glioblastoma drug discovery programs, HTH-02-006 should be selected over WZ4003 or HTH-01-015 because: (a) NUAK1 expression is nominal in key GBM lines and does not correlate with glioma patient prognosis, confirming NUAK2 as the relevant target [5]; (b) 3D spheroid assays provide superior prediction of in vivo drug penetration compared to monolayer cultures [6]; and (c) quantitative inhibition data (spheroid area p < 0.0001, viability p < 0.001, migration p < 0.01) provide robust statistical benchmarks for new compound benchmarking [6][7].

Application

Selection Property

Validation Focus

YAP-dependent HCC model research

NUAK2 pathway inhibition with MYPT1-pS445 biomarker readout

TetO-YAP S127A model-response validation

Prostate cancer translational research

Patient-derived explant model response

E2F, EMT, MYC gene set downregulation

Multi-organ fibrosis model studies

TGF-β/NUAK1/YAP/TAZ pathway interruption

Therapeutic dosing window validation across organ models

GBM 3D spheroid screening

NUAK2-dependent 3D spheroid growth inhibition

Spheroid area and viability endpoint quantification

• [1] Yuan WC, et al. NUAK2 is a critical YAP target in liver cancer. Nat Commun. 2018;9:4834. HTH-02-006 in vivo hepatomegaly model and YAP-high/low cell selectivity. View Source
• [2] Fu W, et al. NUAK family kinase 2 is a novel therapeutic target for prostate cancer. Mol Carcinog. 2022;61(3):334-345. Patient-derived explant and mechanistic data. View Source
• [3] Zhang T, et al. NUAK1 promotes organ fibrosis via YAP and TGF-β/SMAD signaling. Sci Transl Med. 2022;14(637):eaaz4028. Multi-organ fibrosis and therapeutic dosing data. View Source
• [4] Table 2, PMC12455093. Comparative in vivo model coverage of NUAK inhibitors. View Source
• [5] A fetal oncogene NUAK2 is an emerging therapeutic target in glioblastoma. EMBO Mol Med. 2025;17:2409-2437. GBM NUAK2 dependency and NUAK1 expression analysis. View Source
• [6] Figure EV 5. Efficacy of HTH-02-006 in 3D GBM spheroids. PMC11722409. Spheroid area and viability quantification. View Source
• [7] Figure EV 4. NUAK2 inhibitor, HTH-02-006, attenuates GBM cell progression. PMC11722409. MTT, colony formation, and migration data. View Source